N-(4-chlorobenzyl)-2-[(4-oxo-3-propyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H20ClN3O3S/c1-2-11-26-21(28)20-19(16-5-3-4-6-17(16)29-20)25-22(26)30-13-18(27)24-12-14-7-9-15(23)10-8-14/h3-10H,2,11-13H2,1H3,(H,24,27)
• InChI Key: CLCUYSYROFSQOQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C22H20ClN3O3S
• Molecular Weight: 441.9 g/mol

Description

N-(4-chlorobenzyl)-2-[(4-oxo-3-propyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H20ClN3O3S and its molecular weight is 441.93. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorobenzyl)-2-[(4-oxo-3-propyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorobenzyl)-2-[(4-oxo-3-propyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystallography and Structural Analysis

Research on compounds with structural similarities to N-(4-chlorobenzyl)-2-[(4-oxo-3-propyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide has focused on understanding their crystal structures and conformational dynamics. Studies have demonstrated that these compounds exhibit folded conformations about certain atoms in their structure, which is stabilized by intramolecular hydrogen bonding. This insight is crucial for the design of molecules with desired physical and chemical properties, as the conformational state can influence a compound's reactivity and interaction with biological targets (Subasri et al., 2016).

Medicinal Chemistry and Drug Design

Compounds containing diaminopyrimidinyl sulfanyl acetamide moieties have been extensively studied for their potential in inhibiting key biological targets such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are critical enzymes in the folate pathway of cellular replication. Research has highlighted the potency of these compounds as dual inhibitors, offering a promising avenue for the development of new therapeutic agents against cancer and microbial infections. Specifically, modifications to the pyrimidine scaffold have led to derivatives with potent dual inhibitory activities against human TS and DHFR, underlining the potential of these structures in crafting antifolate drugs with high efficacy and selectivity (Gangjee et al., 2008).

Synthetic Methodology

Research into the synthesis of related compounds has provided valuable methodologies for the construction of complex molecules containing the pyrimidine ring system. These methods involve strategic reactions such as intramolecular cyclization and the use of nucleophiles to introduce functional groups, which are essential for achieving the desired biological activity. The development of efficient synthetic routes is crucial for the production of novel compounds for further pharmacological evaluation (Savchenko et al., 2020).